Cas no 2287340-95-6 (Tert-butyl 5-pyrrolidin-2-yl-1,3-oxazole-4-carboxylate)

• Product Name: Tert-butyl 5-pyrrolidin-2-yl-1,3-oxazole-4-carboxylate
• CAS No: 2287340-95-6
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 5971448
• PubChem ID: 137943225
• Update Time: 2025-06-11

Tert-butyl 5-pyrrolidin-2-yl-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(pyrrolidin-2-yl)-1,3-oxazole-4-carboxylate
• 2287340-95-6
• EN300-6747704
• Tert-butyl 5-pyrrolidin-2-yl-1,3-oxazole-4-carboxylate

• Inchi： 1S/C12H18N2O3/c1-12(2,3)17-11(15)9-10(16-7-14-9)8-5-4-6-13-8/h7-8,13H,4-6H2,1-3H3
• InChI Key： PKLDLGGXNVVMSG-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)OC(C)(C)C)=C1C1CCCN1

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.4Ų

Additional information on Tert-butyl 5-pyrrolidin-2-yl-1,3-oxazole-4-carboxylate

Introduction to Tert-butyl 5-pyrrolidin-2-yl-1,3-oxazole-4-carboxylate (CAS No: 2287340-95-6)

Tert-butyl 5-pyrrolidin-2-yl-1,3-oxazole-4-carboxylate, identified by the chemical compound code CAS No: 2287340-95-6, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a pyrrolidinyl moiety and a tert-butyl ester group in its molecular framework endows it with unique physicochemical properties and potential pharmacological relevance.

The structural composition of Tert-butyl 5-pyrrolidin-2-yl-1,3-oxazole-4-carboxylate is characterized by a five-membered aromatic ring containing two oxygen atoms, which is a defining feature of oxazoles. This core structure is further functionalized by the incorporation of a pyrrolidin-2-yl side chain, contributing to its complex spatial arrangement and potential interactions with biological targets. Additionally, the tert-butyl ester substituent at the carboxyl position introduces steric hindrance, which can influence both the reactivity and the solubility profile of the compound.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. Oxazole derivatives, in particular, have been extensively studied for their roles in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer agents. The specific modification of Tert-butyl 5-pyrrolidin-2-yl-1,3-oxazole-4-carboxylate makes it a subject of interest for further exploration in drug discovery pipelines.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel bioactive molecules. The combination of the pyrrolidinyl and oxazole moieties provides multiple sites for chemical modification, allowing researchers to fine-tune its properties for specific biological targets. For instance, studies have shown that pyrrolidine derivatives can interact with enzymes and receptors in ways that modulate cellular processes. Similarly, oxazole-based compounds have demonstrated efficacy in inhibiting certain metabolic pathways associated with diseases.

The tert-butyl ester group in the molecule not only enhances its stability but also serves as a handle for further chemical transformations. This functionality can be selectively modified through hydrolysis or transesterification reactions, enabling the synthesis of various analogs with tailored pharmacological profiles. Such modifications are crucial in medicinal chemistry for optimizing drug candidates' efficacy and minimizing side effects.

Recent advancements in computational chemistry and molecular modeling have accelerated the process of identifying promising drug-like molecules. These tools allow researchers to predict the binding affinity and interaction patterns of compounds like Tert-butyl 5-pyrrolidin-2-yl-1,3-oxazole-4-carboxylate with biological targets such as enzymes and receptors. By leveraging these computational methods, scientists can design derivatives with enhanced potency and selectivity.

The synthesis of Tert-butyl 5-pyrrolidin-2-yl-1,3-oxazole-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrrolidinyl moiety typically involves ring-closing reactions or nucleophilic substitutions, while the attachment of the tert-butyl ester group often relies on esterification processes. These synthetic strategies are well-documented in organic chemistry literature and have been adapted for large-scale production where necessary.

In terms of pharmacological activity, preliminary studies on derivatives of oxazole-pyrrolidine structures have revealed promising results in several disease models. For example, certain analogs have shown inhibitory effects on kinases involved in cancer progression or on enzymes implicated in inflammatory responses. While comprehensive data on Tert-butyl 5-pyrrolidin-2-y1l-l,3-o<0xE1><0xB5><0xA3>-xazole-l4-carboxyllate itself is still limited, these findings suggest that it may hold therapeutic potential worth exploring further.

The physicochemical properties of this compound are also an area of interest for formulating it into viable drug candidates. Factors such as solubility, lipophilicity, and metabolic stability play critical roles in determining whether a molecule can successfully traverse biological barriers and reach its target site. Researchers often use experimental techniques like high-performance liquid chromatography (HPLC) and spectroscopic methods to characterize these properties.

As research continues to evolve, interdisciplinary approaches combining organic chemistry with bioinformatics and pharmacology will be essential for unlocking the full potential of compounds like Tert-butyl 5-pyrrolidin-l,*3-o<0xE1><0xB5><0xA3>-xazole-l4-carboxyllate. By integrating experimental data with computational predictions, scientists can more efficiently navigate the complexities inherent in drug discovery programs.